An In-depth Technical Guide to APY29: Discovery, Chemical Structure, and Mechanism of Action
An In-depth Technical Guide to APY29: Discovery, Chemical Structure, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
APY29 is a potent and selective small molecule modulator of the endoplasmic reticulum (ER) stress sensor, Inositol-requiring enzyme 1α (IRE1α). It exhibits a unique dual mechanism of action, acting as an ATP-competitive inhibitor of IRE1α's kinase domain while allosterically activating its endoribonuclease (RNase) domain. This distinct activity profile has established APY29 as a valuable chemical probe for dissecting the complex signaling pathways of the Unfolded Protein Response (UPR) and as a potential starting point for the development of therapeutics targeting ER stress-related diseases. This guide provides a comprehensive overview of the discovery, chemical properties, and biological activity of APY29, including detailed experimental protocols and data presented for clarity and reproducibility.
Discovery and Chemical Properties
APY29 was identified through investigations into the divergent allosteric control of IRE1α's enzymatic activities. It is a type I kinase inhibitor that stabilizes the active conformation of the IRE1α kinase domain.[1] The systematic chemical name for APY29 is N2-(1H-benzo[d]imidazol-6-yl)-N4-(5-cyclopropyl-1H-pyrazol-3-yl)pyrimidine-2,4-diamine.[2]
Chemical Structure
The chemical structure of APY29 is presented below:
Chemical Formula: C₁₇H₁₆N₈[2] Molecular Weight: 332.36 g/mol [2] CAS Number: 1216665-49-4[2]
Figure 1. Chemical structure of APY29.
Physicochemical Properties
A summary of the key physicochemical properties of APY29 is provided in the table below.
| Property | Value | Reference |
| Molecular Formula | C₁₇H₁₆N₈ | [2] |
| Molecular Weight | 332.36 | [2] |
| CAS Number | 1216665-49-4 | [2] |
| Appearance | Solid Powder | [2] |
| Purity | ≥98% | [2] |
| Solubility | DMSO up to 100 mM | [2][3] |
Biological Activity and Mechanism of Action
APY29 is a potent modulator of IRE1α, a key transducer of the Unfolded Protein Response (UPR). It functions as an ATP-competitive inhibitor of the IRE1α kinase domain, thereby preventing its autophosphorylation.[4][5] Paradoxically, by binding to the ATP-binding pocket and stabilizing an active-like conformation of the kinase domain, APY29 allosterically activates the adjacent RNase domain of IRE1α.[4][6] This leads to the enhanced splicing of XBP1 mRNA, a critical step in the adaptive UPR pathway.[7]
Quantitative Biological Data
The following table summarizes the key in vitro potencies of APY29 against IRE1α.
| Parameter | Value | Reference |
| IRE1α Autophosphorylation IC₅₀ | 280 nM | [3][4][5][7] |
| IRE1α RNase Activity EC₅₀ | 460 nM | [7] |
Signaling Pathway
APY29's mechanism of action involves the modulation of the IRE1α signaling pathway, a central arm of the UPR. The following diagram illustrates the effect of APY29 on this pathway.
Diagram 1. APY29 modulates the IRE1α signaling pathway.
Experimental Protocols
Detailed methodologies for the key experiments cited in the characterization of APY29 are provided below.
In Vitro IRE1α Kinase Autophosphorylation Assay
This assay measures the ability of APY29 to inhibit the autophosphorylation of the IRE1α kinase domain.
Principle: The assay quantifies the incorporation of a radiolabeled phosphate (B84403) from [γ-³²P]ATP into the recombinant IRE1α protein. Inhibition of this process by a compound is measured as a decrease in radioactivity incorporated into the protein.
Materials:
-
Recombinant human IRE1α (cytosolic domain)
-
[γ-³²P]ATP
-
Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)
-
APY29 stock solution in DMSO
-
SDS-PAGE gels and reagents
-
Phosphorimager system
Protocol:
-
Prepare a reaction mixture containing recombinant IRE1α in kinase assay buffer.
-
Add varying concentrations of APY29 or DMSO (vehicle control) to the reaction mixture and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature.
-
Initiate the kinase reaction by adding [γ-³²P]ATP.
-
Incubate the reaction at 30°C for a specified time (e.g., 30-60 minutes).
-
Stop the reaction by adding SDS-PAGE loading buffer.
-
Separate the proteins by SDS-PAGE.
-
Dry the gel and expose it to a phosphor screen.
-
Quantify the radioactive signal in the IRE1α band using a phosphorimager.
-
Calculate the percentage of inhibition at each APY29 concentration and determine the IC₅₀ value.
In Vitro IRE1α RNase Activity Assay (FRET-based)
This assay measures the allosteric activation of IRE1α's RNase activity by APY29.
Principle: A short RNA oligonucleotide substrate containing the XBP1 cleavage site is labeled with a fluorescent reporter (e.g., FAM) at one end and a quencher (e.g., BHQ) at the other. In its intact state, the fluorescence is quenched. Upon cleavage by the IRE1α RNase, the fluorophore and quencher are separated, resulting in an increase in fluorescence.
Materials:
-
Recombinant human IRE1α (cytosolic domain)
-
FRET-based RNA substrate (e.g., 5'-FAM/3'-BHQ labeled XBP1-derived hairpin)
-
RNase assay buffer (e.g., 20 mM HEPES pH 7.5, 50 mM NaCl, 1 mM DTT)
-
APY29 stock solution in DMSO
-
Fluorescence plate reader
Protocol:
-
Prepare a reaction mixture containing the FRET-based RNA substrate in RNase assay buffer.
-
Add varying concentrations of APY29 or DMSO (vehicle control) to the reaction mixture.
-
Initiate the reaction by adding recombinant IRE1α.
-
Immediately begin monitoring the increase in fluorescence over time using a fluorescence plate reader (excitation/emission wavelengths appropriate for the chosen fluorophore/quencher pair).
-
Determine the initial reaction velocity (rate of fluorescence increase) for each APY29 concentration.
-
Plot the reaction velocity against the APY29 concentration and fit the data to a suitable model to determine the EC₅₀ value.
Experimental Workflow Visualization
The following diagram illustrates the general workflow for the in vitro characterization of APY29.
Diagram 2. General workflow for in vitro APY29 characterization.
Conclusion
APY29 is a pivotal tool compound for studying the intricacies of the Unfolded Protein Response. Its well-defined chemical structure and unique dual-modulatory activity on IRE1α provide researchers with a means to selectively activate the RNase function while inhibiting the kinase activity. The data and protocols presented in this guide offer a comprehensive resource for scientists and drug development professionals working in the field of ER stress and related pathologies. Further exploration of the structure-activity relationships of APY29 and its analogs may lead to the development of novel therapeutics with finely tuned control over IRE1α signaling.
References
- 1. Regulation of IRE1 RNase activity by the Ribonuclease inhibitor 1 (RNH1) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Divergent allosteric control of the IRE1α endoribonuclease using kinase inhibitors [escholarship.org]
- 3. escholarship.org [escholarship.org]
- 4. Divergent allosteric control of the IRE1α endoribonuclease using kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. revvity.com [revvity.com]
- 6. Structure of the Ire1 autophosphorylation complex and implications for the unfolded protein response | The EMBO Journal [link.springer.com]
- 7. researchgate.net [researchgate.net]
